Cas no 316361-54-3 (4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide
• CAS No: 316361-54-3
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5449091
• Update Time: 2025-06-08

4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(3-oxo-4H-quinoxalin-2-yl)phenyl]benzenesulfonamide
• 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C21H17N3O3S/c1-14-10-12-15(13-11-14)28(26,27)24-17-7-3-2-6-16(17)20-21(25)23-19-9-5-4-8-18(19)22-20/h2-13,24H,1H3,(H,23,25)
• InChI Key： LZQUYGYMBGUPOW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2C2C(=O)NC3=C(N=2)C=CC=C3)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide

Introduction to 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide (CAS No. 316361-54-3)

4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide, with the CAS number 316361-54-3, is a potent and selective inhibitor of the janus kinase (JAK) family, particularly JAK2. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various inflammatory and hematological disorders. This article provides a comprehensive overview of the chemical properties, biological activities, and current research developments surrounding this compound.

Chemical Structure and Properties

4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide is a complex organic molecule characterized by its unique structural features. The compound consists of a benzene ring substituted with a methyl group and a sulfonamide moiety, which is attached to a phenyl group. The phenyl group is further substituted with a quinoxaline derivative that contains a ketone group. The molecular formula of this compound is C₂₀H₁₇N₃O₃S, and its molecular weight is approximately 375.43 g/mol.

The physical properties of 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively insoluble in water, which can be an important consideration for its formulation and delivery in pharmaceutical applications. The compound also exhibits good stability under standard laboratory conditions, making it suitable for long-term storage and use in various experimental settings.

Biological Activity and Mechanism of Action

The primary biological activity of 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide lies in its ability to inhibit the JAK family of tyrosine kinases. JAKs are crucial signaling proteins involved in the regulation of cytokine-mediated signaling pathways, which play a central role in immune responses and inflammation. By selectively inhibiting JAK2, this compound can effectively modulate these pathways, leading to potential therapeutic benefits in diseases characterized by excessive cytokine production.

In vitro studies have demonstrated that 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide exhibits high potency and selectivity for JAK2 over other JAK family members. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound. Additionally, the compound has been shown to effectively reduce the phosphorylation of signal transducer and activator of transcription (STAT) proteins, which are downstream effectors of JAK signaling.

Clinical Applications and Research Developments

The therapeutic potential of 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzene-1-sulfonamide has been extensively explored in preclinical studies and early-stage clinical trials. One of the most promising applications is in the treatment of myeloproliferative neoplasms (MPNs), such as polycythemia vera (PV), essential thrombocythemia (ET), and primary myelofibrosis (PMF). These diseases are characterized by abnormal proliferation of blood cells and are often driven by mutations in the JAK2 gene.

Clinical trials have shown that treatment with 4-methyl-N-2-(3-oxo-3,4-dihydroquinoxalin-2-y l)phenylbenzene -1-sulfonamide can lead to significant reductions in spleen size, symptom burden, and circulating levels of inflammatory cytokines in patients with MPNs. These findings suggest that this compound may offer a valuable new treatment option for patients who do not respond well to existing therapies or who experience significant side effects from current treatments.

Beyond MPNs, there is growing interest in exploring the potential use of 4-methyl-N - 2 - ( 3 - oxo - 3 , 4 - dihydroquinoxalin - 2 - yl ) phenylbenzene - 1 - sulfonamide strong > for other inflammatory conditions such as rheumatoid arthritis (RA) and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can effectively reduce inflammation and tissue damage in animal models of these diseases, suggesting its potential as a broad-spectrum anti-inflammatory agent.

Safety Profile and Future Directions

The safety profile of 4-methyl-N - 2 - ( 3 - oxo - 3 , 4 - dihydroquinoxalin - 2 - yl ) phenylbenzene - 1 - sulfonamide strong > has been extensively evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new drug candidate, ongoing clinical trials are necessary to fully assess its safety and efficacy in human populations.

In addition to its potential therapeutic applications, there is ongoing research into optimizing the pharmacokinetic properties of < strong > 4-methyl-N - 2 - ( 3 - oxo - 3 , 4 - dihydroquinoxalin - 2 - yl ) phenylbenzene - 1 - sulfonamide strong > . Efforts are being made to improve its solubility and bioavailability through various formulation strategies, such as prodrug approaches or nanoparticle delivery systems. These advancements could enhance the clinical utility of this compound by improving patient compliance and reducing dosing frequency.

In conclusion, < strong > 4-methyl-N - 2 - ( 3 - oxo - 3 , 4 - dihydroquinoxalin - 2 - yl ) phenylbenzene - 1 - sulfonamide strong > (CAS No. 316361–54–3) represents a promising new class of JAK inhibitors with significant therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various diseases. As clinical trials progress, it is hoped that this compound will provide new treatment options for patients suffering from inflammatory and hematological disorders. p > article > response >